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Compound of Interest

Compound Name: 3-Thiophenacetic acid

Cat. No.: B186584

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Thiophenacetic acid
(CAS No. 6964-21-2), a compound utilized in various research and development applications,
including the synthesis of gold nanoparticles and as a ligand in the formation of gadolinium(lll)
complexes.[1] Adherence to stringent safety protocols is paramount when working with this and
other thiophene derivatives to mitigate potential risks.

Hazard Identification and Classification

3-Thiophenacetic acid is classified as a hazardous substance. The primary hazards are
associated with its corrosive nature, causing skin irritation, and the potential for serious eye
damage.[2][3][4][5]

Table 1;: GHS Hazard Classification

Hazard Class Category
Skin Corrosion/Irritation Category 1B/ 2
Serious Eye Damage/Eye lIrritation Category 1/2

Specific target organ toxicity — (single ]
Category 3 (Respiratory system)
exposure)
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Note: Classification may vary slightly between suppliers.
Pictograms:

GHSO05: Corrosion

Signal Word: Danger or Warning[2][5]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1][4]
o H315: Causes skin irritation.[3][5][6]

o H318: Causes serious eye damage.[4]

e H319: Causes serious eye irritation.[5][6]

e H335: May cause respiratory irritation.[6]

e H290: May be corrosive to metals.[4]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets provided by suppliers.[2][3][4][5][6][7][8][9] Key precautions include
avoiding contact with skin and eyes, preventing inhalation of dust, and ensuring adequate
ventilation.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Thiophenacetic acid is essential for
its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula CeHe02S

Molecular Weight 142.18 g/mol [2]

Appearance Off-white to beige crystalline flakes or powder[1]
[3]

Melting Point 73-76 °C[1]

Boiling Point 129 °C at 2.5 mm Hg[1]

Water Solubility Very soluble[1][10]

pKa 4.25 £ 0.10 (Predicted)[1]

Toxicological Information

While specific quantitative toxicity data such as LD50 for 3-Thiophenacetic acid is not readily
available, the primary toxicological concerns are its corrosive effects on the skin and eyes.[3][5]
The toxicological properties have not been fully investigated.[5] For thiophene, a related
compound, the oral LD50 in rats is 1400 mg/kg, and in mice is 420 mg/kg.[11] Thiophene
derivatives are generally considered to have low acute toxic potential.

The toxicity of some thiophene-containing drugs has been linked to their metabolism by
cytochrome P450 enzymes, which can lead to the formation of reactive intermediates like S-
oxides and epoxides. These reactive metabolites can then conjugate with glutathione.

Experimental Protocols

Strict adherence to the following protocols is mandatory when handling 3-Thiophenacetic
acid.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling. The following PPE is
required:

o Eye Protection: Tightly fitting safety goggles and a face shield.[5]
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e Hand Protection: Chemically resistant gloves (e.g., butyl rubber). Gloves must be inspected
before use.[5][12]

» Skin and Body Protection: A lab coat, and if there is a risk of splashing, a chemical-resistant
apron and over-sleeves.[3]

o Respiratory Protection: If dust is likely to be generated, use a NIOSH-approved respirator
with an appropriate particulate filter.[13] All handling of the solid should ideally be done in a
chemical fume hood.[13]

Weighing and Solution Preparation Protocol

This protocol outlines the steps for safely weighing the solid and preparing a solution.
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Preparation

Don appropriate PPE

!

Ensure fume hood is operational

!

Gather all necessary equipment
(spatula, weigh boat, beaker, solvent, etc.)

Proceed to weighing

Weiihing

Place weigh boat on analytical balance and tare

|

Carefully transfer 3-Thiophenacetic acid to the weigh boat
using a clean spatula inside the fume hood

!

Record the exact mass

Proceed to dissolution

Diss%ution

Place a stir bar in the beaker with the appropriate volume of solvent

!

Slowly add the weighed solid to the solvent while stirring

!

Ensure complete dissolution

|

Label the solution container appropriately

Click to download full resolution via product page

Caption: Workflow for weighing and preparing a solution of 3-Thiophenacetic acid.
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Spill Decontamination Protocol

In the event of a spill, immediate and appropriate action is crucial.

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill
is large or if there is a risk of airborne dust.

e Don PPE: Put on the appropriate personal protective equipment, including respiratory
protection if necessary.

o Containment: For a solid spill, carefully sweep up the material and place it in a labeled,
sealed container for hazardous waste disposal. Avoid generating dust.

» Neutralization (for liquid spills or after solid cleanup): Use a suitable absorbent material to
contain the spill. For acidic substances, a neutralizing agent for acids can be cautiously
applied.

o Decontamination: Clean the spill area with a mild detergent and water.

o Waste Disposal: All contaminated materials (absorbent, PPE, etc.) must be disposed of as
hazardous waste according to institutional and local regulations.

Storage and Incompatibility

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
away from incompatible materials. Store locked up.[5]

e Incompatible Materials: Strong oxidizing agents.[3]
First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

Table 3: First-Aid Measures
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Exposure Route

Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention.

[3][5]

Skin Contact

Immediately wash off with plenty of water for at
least 15 minutes. Remove contaminated

clothing and shoes. Get medical attention.[3][5]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[3][5]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[3][5]

Biological Signaling and Metabolism

The metabolism of thiophene derivatives is a key factor in their potential toxicity. The following

diagram illustrates the proposed metabolic pathway.
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Metabolic Pathway of Thiophene Derivatives

Thiophene Derivative
(e.g., 3-Thiophenacetic acid)

xidation

Cytochrome P450 Enzymes

'

Reactive Metabolites ,
(S-oxides, Epoxides) Glutathione (GSH)

'

Glutathione Conjugation

!

Mercapturic Acid Derivatives

Urinary Excretion

Click to download full resolution via product page
Caption: Proposed metabolic pathway for thiophene derivatives.

Disposal Considerations

All waste containing 3-Thiophenacetic acid must be disposed of as hazardous waste. Follow
all federal, state, and local regulations. Do not dispose of down the drain or with regular trash.
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This technical guide is intended to provide comprehensive safety information for trained
professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier
before use and ensure that a thorough risk assessment is conducted for your specific
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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